Cas no 1270442-76-6 (2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol
• CAS No: 1270442-76-6
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5896083
• PubChem ID: 129944523
• Update Time: 2025-05-20

2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol
• 1270442-76-6
• EN300-1968798

• Inchi： 1S/C9H10ClF2NO/c1-9(13,4-14)5-2-8(12)6(10)3-7(5)11/h2-3,14H,4,13H2,1H3
• InChI Key： UZMSWIMBKHUIDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C)(CO)N)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol (CAS No. 1270442-76-6)

2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol (CAS No. 1270442-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure, is often explored for its potential applications in drug synthesis and material science. The presence of chloro and difluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol has surged due to their role in improving drug efficacy and metabolic stability. Researchers are particularly interested in how the 4-chloro-2,5-difluorophenyl moiety influences the compound's binding affinity to biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial circles.

The synthesis of CAS No. 1270442-76-6 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. These methods are often optimized to achieve high yields and purity, as impurities can significantly impact downstream applications. The compound's chiral center also makes it a subject of interest for asymmetric synthesis, a hot topic in modern organic chemistry.

From an industrial perspective, 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly catalysts and solvents to produce such compounds. This aligns with the broader search trends around green synthesis and renewable feedstocks.

Another area of interest is the compound's potential role in medicinal chemistry. Its structural features make it a candidate for designing enzyme inhibitors or receptor modulators, which are frequently searched terms in drug discovery forums. The amino alcohol functionality, in particular, is known to interact with various biological targets, offering opportunities for therapeutic innovation.

Analytical characterization of CAS No. 1270442-76-6 often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying the compound's identity and purity, which are essential for regulatory compliance and research reproducibility. The importance of analytical validation is a recurring theme in scientific literature and online discussions.

In summary, 2-amino-2-(4-chloro-2,5-difluorophenyl)propan-1-ol (CAS No. 1270442-76-6) represents a versatile and scientifically relevant compound. Its applications span from pharmaceutical intermediates to material science, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.